Cas no 56066-91-2 (4-(Chloromethyl)phenylacetic acid)

• Product Name: 4-(Chloromethyl)phenylacetic acid
• CAS No: 56066-91-2
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD04038831
• CID: 1056015
• PubChem ID: 10313419
• Update Time: 2025-05-19

4-(Chloromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Chloromethyl)phenyl)acetic acid
• 2-[4-(chloromethyl)phenyl]acetic acid
• 4-(CHLOROMETHYL)PHENYLACETIC ACID
• (4-Chlormethyl-phenyl)-essigsaeure
• (4-chloromethyl-phenyl)-acetic acid
• 4(chloromethyl)phenylacetate
• 4-(chloromethyl)phenylacetate
• 4-chloromethyl phenylacetate
• 4-Chloromethylphenylacetic acid
• ANW-46255
• CTK8B4795
• p-chloromethylphenylacetic acid
• SureCN1433201
• p-chloromethylphenyl acetic acid
• 4-chloromethylphenyl acetic acid
• GJNNLILROAPGRC-UHFFFAOYSA-N
• FCH848684
• 8192AB
• 2-[4-(chloromethyl)phenyl]ethanoic acid
• BC211066
• SY019601
• AX8224123
• A8
• AC6356
• DB-305866
• MFCD04038831
• AC-17002
• A829092
• p-Chloro-methylphenyl acetic acid
• DTXSID40437997
• AKOS006292383
• AS-61311
• 56066-91-2
• 4-(Chloromethyl)benzeneacetic acid
• 4-(Chloromethyl)phenylaceticAcid
• 2-[4-(chloromethyl)phenyl]acetic acid;Methyl 4-chlorophenylacetate
• [4-(CHLOROMETHYL)PHENYL]ACETIC ACID
• SCHEMBL1433201
• 4-(Chloromethyl)phenylacetic acid

• MDL： MFCD04038831
• Inchi： 1S/C9H9ClO2/c10-6-8-3-1-7(2-4-8)5-9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： GJNNLILROAPGRC-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Boiling Point: 297.4 ℃ at 760 mmHg

4-(Chloromethyl)phenylacetic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-(Chloromethyl)phenylacetic acid

4-(Chloromethyl)phenylacetic Acid: A Comprehensive Overview

4-(Chloromethyl)phenylacetic acid (CAS No. 56066-91-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as chloromethyl phenylacetic acid, is characterized by its unique structure, which combines a phenyl group with a chloromethyl substituent and an acetic acid moiety. The molecule's structure plays a pivotal role in its chemical reactivity and biological activity, making it a valuable compound for various applications.

The synthesis of 4-(chloromethyl)phenylacetic acid involves several key steps, including the introduction of the chloromethyl group onto the aromatic ring. Recent advancements in synthetic methodologies have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the chloromethyl group with high precision. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in pharmaceutical research.

One of the most promising areas of research involving 4-(chloromethyl)phenylacetic acid is its potential as a building block in drug discovery. The compound's ability to undergo various functional group transformations makes it highly versatile. For example, it can be converted into esters, amides, or other derivatives, each with distinct biological activities. Recent studies have highlighted its role in the development of anti-inflammatory agents and antioxidants. The compound's ability to modulate cellular signaling pathways has been extensively investigated, offering new insights into its therapeutic potential.

In addition to its pharmacological applications, 4-(chloromethyl)phenylacetic acid has found utility in materials science. Its ability to form stable polymers and coatings has been explored in recent studies. Researchers have demonstrated that derivatives of this compound can exhibit enhanced mechanical properties and thermal stability, making them suitable for advanced materials applications. These findings underscore the compound's versatility across multiple disciplines.

The environmental impact of 4-(chloromethyl)phenylacetic acid has also been a topic of recent research. Studies have focused on its biodegradation pathways and toxicity profiles. Results indicate that under certain conditions, the compound can be effectively degraded by microbial communities, reducing its environmental footprint. However, further investigations are required to fully understand its long-term ecological effects.

In conclusion, 4-(chloromethyl)phenylacetic acid (CAS No. 56066-91-2) is a multifaceted compound with significant potential across various fields. Its unique structure, versatile reactivity, and promising biological activities make it a valuable asset in both academic and industrial research settings. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.